![molecular formula C13H16N2OS B2798768 N-(4,5-dimethylbenzo[d]thiazol-2-yl)isobutyramide CAS No. 864860-83-3](/img/structure/B2798768.png)
N-(4,5-dimethylbenzo[d]thiazol-2-yl)isobutyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4,5-dimethylbenzo[d]thiazol-2-yl)isobutyramide” is a chemical compound. It’s related to a class of compounds known as thiazoles, which have been found to have diverse biological activities .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Scientific Research Applications
Anticancer Activities : A study by Duran and Demirayak (2012) explored the synthesis of thiazole derivatives related to N-(4,5-dimethylbenzo[d]thiazol-2-yl)isobutyramide. These compounds demonstrated anticancer activity against various human tumor cell lines, particularly against melanoma-type cell lines (Duran & Demirayak, 2012).
Alzheimer's Disease Treatment : Helal et al. (2004) discovered a compound closely related to this compound, showing potential as a treatment for Alzheimer's disease due to its inhibition of cyclin-dependent kinase 5 (Helal et al., 2004).
Corrosion Inhibition : Farahati et al. (2019) synthesized thiazole compounds for corrosion inhibition on copper surfaces. These compounds, including those structurally similar to this compound, showed high inhibition efficiencies, suggesting their potential as effective corrosion inhibitors (Farahati et al., 2019).
Cytotoxicity and Apoptosis Induction : Yurttaş et al. (2018) investigated thiazole derivatives for their antiproliferative activity. Some compounds, including variants of this compound, demonstrated significant cytotoxicity on various cell lines and induced apoptosis (Yurttaş, Demir, & Çiftçi, 2018).
Security Ink Application : Lu and Xia (2016) synthesized a novel half-cut cruciform molecule that includes a benzo[d]thiazol-2-yl group. This molecule showed potential for use as a security ink due to its reversible color change under different stimuli (Lu & Xia, 2016).
Antimicrobial Agents : Faidallah et al. (2013) synthesized novel derivatives of thiazolo[4,5-d]pyridazine and related compounds, showing significant antimicrobial activities against various bacterial strains and fungi (Faidallah, Rostom, Basaif, Makki, & Khan, 2013).
Mechanism of Action
Target of Action
The primary targets of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-methylpropanamide are currently unknown. This compound is structurally similar to other benzothiazoles, which have been found to interact with a variety of biological targets
Mode of Action
Given its structural similarity to other benzothiazoles, it may interact with its targets through similar mechanisms, such as binding to active sites or allosteric sites, inhibiting enzymatic activity, or modulating receptor signaling . .
Biochemical Pathways
The specific biochemical pathways affected by N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-methylpropanamide are currently unknown. Benzothiazoles are a diverse group of compounds that can affect a wide range of biochemical pathways
Pharmacokinetics
The pharmacokinetic properties of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-methylpropanamide, including its absorption, distribution, metabolism, and excretion (ADME), are currently unknown
Action Environment
The action, efficacy, and stability of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-methylpropanamide could potentially be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. Specific details about how these factors might affect this compound are currently unknown .
properties
IUPAC Name |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2OS/c1-7(2)12(16)15-13-14-11-9(4)8(3)5-6-10(11)17-13/h5-7H,1-4H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMAVYIJBJYSLFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)NC(=O)C(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.